4-(3-{4-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-3-oxopropyl)pyridine

• IUPAC Name: 1-[4-[4-methyl-5-(pyrrolidin-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-3-pyridin-4-ylpropan-1-one
• InChI: InChI=1S/C21H30N6O/c1-25-19(16-26-12-2-3-13-26)23-24-21(25)18-8-14-27(15-9-18)20(28)5-4-17-6-10-22-11-7-17/h6-7,10-11,18H,2-5,8-9,12-16H2,1H3
• InChI Key: OPIMJRAVAQQOSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)CCC3=CC=NC=C3)CN4CCCC4
• Molecular Formula: C21H30N6O
• Molecular Weight: 382.5 g/mol

Description

The compound is a complex organic molecule featuring elements of piperidine, pyrrolidine, and triazole. It's of interest due to its unique structural and chemical characteristics.

Synthesis Analysis

• A study detailed the synthesis of a structurally related compound, 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole, involving a four-step process including etherification, hydrazonation, cyclization, and reduction. This process, particularly the cyclization step, might be relevant for synthesizing the compound (Q. Zhang et al., 2019).

Molecular Structure Analysis

• The molecular structure of related compounds, including one with pyrrolidine and piperidine elements, was analyzed using DFT calculations. This suggests a method for analyzing the molecular structure of the target compound (Q. Zhang et al., 2019).

Chemical Reactions and Properties

• Synthesis of compounds with similar structural elements, like pyrrolidine and piperidine, indicates potential reactivity and chemical properties that could be extrapolated to the compound . These studies may provide insights into its reactivity and potential applications (K. Krolenko et al., 2016).

Physical Properties Analysis

• The physical properties of similar compounds, such as solubility, melting points, and crystal structure, can be indicative of the physical properties of the compound . Such studies can provide valuable data for handling and application in various fields (P. Devi et al., 2020).

Chemical Properties Analysis

• Studies on similar compounds have highlighted the importance of specific functional groups in determining chemical properties like reactivity, stability, and interaction with other molecules. These insights can be crucial for understanding the chemical behavior of the compound (R. Malet et al., 1993).